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Compound of Interest

Compound Name: Anti-amyloid agent-1

Cat. No.: B10857366

For Researchers, Scientists, and Drug Development Professionals

Abstract

"Anti-amyloid agent-1," identified as compound ex1140 in patent WO2012119035A1, is a
small molecule with potent anti-amyloidogenic properties. This technical guide provides a
comprehensive overview of its chemical structure, and available information regarding its
synthesis and biological context. The agent's potential as a therapeutic for amyloid-related
diseases warrants further investigation, and this document aims to consolidate the foundational
knowledge for researchers in the field.

Chemical Structure and Properties

"Anti-amyloid agent-1" is chemically known as 4'-[(1E)-1-(hydroxyimino)ethyl]-[1,1'-
biphenyl]-3-carboxamide, N-[3-(trifluoromethyl)phenyl]-. It is registered under the CAS Number
1396778-73-6.

Table 1: Physicochemical Properties of Anti-amyloid agent-1
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Property Value

CAS Number 1396778-73-6

Molecular Formula C21H17F3N20:2

Molecular Weight 402.37 g/mol

Appearance Solid

Purity >98.0%
Synthesis

Detailed experimental protocols for the synthesis of "Anti-amyloid agent-1" are outlined in
patent WO2012119035A1. While the full text of the patent is not publicly available through
standard search engines, the synthesis would logically involve the formation of the biphenyl
core, followed by the construction of the carboxamide and oxime functionalities. A plausible
synthetic workflow is proposed below based on standard organic chemistry principles.

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.benchchem.com/product/b10857366?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10857366?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory
Check Availability & Pricing

Retrosynthetic Analysis
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Experimental Workflow for Mechanism of Action Studies
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[https://www.benchchem.com/product/b10857366#chemical-structure-of-anti-amyloid-agent-
1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b10857366?utm_src=pdf-body-img
https://www.benchchem.com/product/b10857366#chemical-structure-of-anti-amyloid-agent-1
https://www.benchchem.com/product/b10857366#chemical-structure-of-anti-amyloid-agent-1
https://www.benchchem.com/product/b10857366#chemical-structure-of-anti-amyloid-agent-1
https://www.benchchem.com/product/b10857366#chemical-structure-of-anti-amyloid-agent-1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10857366?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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